Cas no 2877686-15-0 (N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide)

• Product Name: N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide
• CAS No: 2877686-15-0
• MF: C₁₄H₁₇F₃N₆O
• MW: 342.319592237473
• CID: 5330036
• PubChem ID: 165434542
• Update Time: 2025-06-11

N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-Dimethylethyl)-1-[3-(trifluoromethyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]-3-azetidinecarboxamide
• AKOS040866450
• 2877686-15-0
• F6752-8277
• N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide

• Inchi： 1S/C14H17F3N6O/c1-13(2,3)18-11(24)8-6-22(7-8)10-5-4-9-19-20-12(14(15,16)17)23(9)21-10/h4-5,8H,6-7H2,1-3H3,(H,18,24)
• InChI Key： BUYKBDIYPZNOHE-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2C=CC(=NN21)N1CC(C(NC(C)(C)C)=O)C1)(F)F

Computed Properties

• Exact Mass: 342.14159367g/mol
• Monoisotopic Mass: 342.14159367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.17±0.20(Predicted)

Additional information on N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide

Introduction to N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide (CAS No. 2877686-15-0)

N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmaceutical applications. This compound, identified by the CAS number 2877686-15-0, has garnered attention in the field of medicinal chemistry due to its unique structural features and the promising biological activities it exhibits. The presence of multiple heterocyclic rings, including a trifluoromethyl substituent, contributes to its chemical complexity and may influence its pharmacological properties.

The compound's structure consists of several key functional groups that are of particular interest in drug design. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, making it a common moiety in the development of bioactive molecules. Additionally, the triazolo[4,3-b]pyridazine core is a fused heterocycle that has been explored for its potential in various therapeutic areas. Its incorporation into the molecule suggests a possible role in modulating biological pathways relevant to inflammation, cancer, and other diseases.

The azetidine ring in N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide adds another layer of complexity and functionality. Azetidine derivatives have been studied for their antimicrobial and anti-inflammatory properties, and their structural flexibility allows for the design of compounds with tailored interactions with biological targets. The carboxamide group at the 3-position further enhances the compound's potential as a pharmacophore by providing a site for hydrogen bonding and polar interactions with biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design, where structural features are carefully selected to optimize biological activity. The compound N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide exemplifies this approach by integrating multiple pharmacologically relevant moieties into a single molecule. This strategy has led to the discovery of several novel compounds with improved efficacy and reduced side effects.

In vitro studies have begun to elucidate the potential biological activities of N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide. Initial investigations suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, the trifluoromethyl group may enhance binding affinity to target proteins, while the triazolo[4,3-b]pyridazine core could interfere with signaling cascades relevant to inflammation and cancer progression.

The tert-butyl group at the nitrogen position of the azetidine ring is another important structural feature that may influence the compound's pharmacokinetic properties. Tert-butyl groups are often used in drug design to increase metabolic stability and reduce susceptibility to enzymatic degradation. This could potentially lead to improved bioavailability and prolonged therapeutic effects compared to related compounds without this substituent.

The synthesis of N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful selection of reaction conditions and protecting groups to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool for research purposes, allowing scientists to explore new chemical space and develop innovative drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further exploration of this compound's therapeutic potential.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine-3-carboxamide is a testament to the power of modern medicinal chemistry in addressing complex diseases. By leveraging structural diversity and computational modeling techniques, researchers can identify promising candidates for further development.

In conclusion, N-tert-butyl-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidine- carboxamide (CAS No.2877686-15-0) represents an exciting advancement in pharmaceutical research. Its complex structure and multifaceted functional groups make it a promising candidate for further investigation into various therapeutic areas. As research progresses，this compound is likely to contribute significantly to our understanding of disease mechanisms and the development of novel treatments.